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Compound of Interest

Compound Name: AC-264613

Cat. No.: B1665383

For Researchers, Scientists, and Drug Development Professionals

Introduction

AC-264613 is a potent and selective non-peptidic agonist of Protease-Activated Receptor 2
(PAR2), a G protein-coupled receptor (GPCR) implicated in a variety of physiological and
pathophysiological processes, including inflammation, pain, and cellular proliferation. Due to its
selectivity, AC-264613 serves as a valuable tool for investigating the role of PAR2 in various in
vitro models. These application notes provide detailed protocols for characterizing the activity
of AC-264613 in cell-based assays.

Quantitative Data Summary

The following table summarizes the reported in vitro potency of AC-264613 in various
functional assays.
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Assay Type Parameter Value Cell Line Reference
Phosphoinositide
_ pEC50 6.9 N/A [1]

(P1) Hydrolysis
Intracellular
Calcium pEC50 7.0 N/A [1]
Mobilization
Cellular

] ) pEC50 7.5 N/A [1]
Proliferation
Intracellular
Calcium EC50 100-300 nM Various [2]
Mobilization

Signaling Pathway

AC-264613 activates PAR2, which primarily couples to Gag/11. This initiates a signaling
cascade through phospholipase C (PLC), leading to the generation of inositol trisphosphate
(IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while
DAG activates protein kinase C (PKC). Downstream of these events, activation of mitogen-
activated protein kinases (MAPKSs) such as ERK1/2 and p38 can be observed.
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Cytoplasm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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vitro-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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